Cas no 69075-47-4 (5-Ethynyl-2’-deoxycytidine)

5-Ethynyl-2’-deoxycytidine Properties

Names and Identifiers

• 5-Ethynyl-2’-deoxycytidine
• 5-Ethynyl-2'-deoxycytidine
• 4-amino-5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• EdC
• 4-Amino-5-ethynyl-1-[(2R,4R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• AKOS027253006
• D90593
• Cytidine, 2'-deoxy-5-ethynyl-
• SCHEMBL6906161
• 2'-deoxy-5-ethynylcytidine
• 4-amino-5-ethynyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• CS-0108176
• AS-59861
• MFCD22417249
• DTXSID10567311
• PD053778
• 69075-47-4
• A900532
• J-700090
• 5-Ethynyl-2'-deoxycytidine, (EdC), AldrichCPR
• 4-Amino-5-ethynyl-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• DB-317682
• +Expand

• MDL： MFCD22417249
• InChIKey： HMJSYXIPNSASJY-IWSPIJDZSA-N
• Inchi： 1S/C11H13N3O4/c1-2-6-4-14(11(17)13-10(6)12)9-3-7(16)8(5-15)18-9/h1,4,7-9,15-16H,3,5H2,(H2,12,13,17)/t7-,8-,9-/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@@]([H])(C([H])([H])[C@]1([H])N1C(N=C(C(C#C[H])=C1[H])N([H])[H])=O)O[H]

Computed Properties

• Exact Mass: 251.09060590g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 251.09060590g/mol
• Heavy Atom Count: 18
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.5
• Topological Polar Surface Area: 108

Experimental Properties

• Melting Point: 191 °C (decomposition) (dichloromethane methanol )
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• λmax: 292(H2O)(lit.)
• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons